Cas no 93-01-6 (6-Hydroxynaphthalene-2-sulfonic acid)

6-Hydroxynaphthalene-2-sulfonic acid structure
93-01-6 structure
6-Hydroxynaphthalene-2-sulfonic acid
93-01-6
C10H8O4S
224.233121871948
34679
7117

6-Hydroxynaphthalene-2-sulfonic acid Properties

Names and Identifiers

    • 6-Hydroxynaphthalene-2-sulfonic acid
    • 6-Hydroxy-2-Naphthalenesulfonic Acid
    • 6-Hydroxy-6-Sulfonic Acid
    • 2-naphthol-6-sulphonic acid
    • Scheffers acid
    • 2-Naphthol-6-sodium sulfonate
    • 2-Naphthol-6-sulfonate potassium
    • 2-NAPHTHOL-6-SULFONIC ACID
    • 6-Hydroxynaphthalene-2-sulphonic acid
    • 2-Hydroxy-6-naphthalenesulfonic acid
    • 2-hydroxy-6-sulphonaphthalene
    • 2-hydroxy-naphthalene-6-sulphonic acid
    • 2-Naphthalenesulfonic acid,6-hydroxy
    • 2-Naphtol-6-sulfosaure
    • 6-naphthenol-2-sulfonic acid
    • Kyselina schaferova [Czech]
    • Schaeffer's acid
    • 6-Hydroxy-2-naphthalenesulfonic acid (ACI)
    • NSC 5871
    • Schaeffer's β-acid
    • Schaeffer's β-naphtholsulfonic acid
    • Schaffer's acid
    • β-Naphthol-6-sulfonic acid
    • β-Naphtholsulfonic acid S
    • 2-Napthol-6-sulfonic acid
    • 6-HYDROXY-2-NAPHTHALENESULFONIC-ACID
    • Schaeffer's .beta.-naphtholsulfonic acid
    • 2-Naphtol-6-sulfosaure [German]
    • SCHEMBL565054
    • Schaeffer's beta-naphtholsulfonic acid
    • Kyselina 2-naftol-6-sulfonova
    • NSC-5871
    • CBDivE_016130
    • 2-Naphthalenesulfonic acid, 6-hydroxy-
    • WLN: L66J CSWQ HQ
    • BRN 0521151
    • DB-057357
    • 6-Hydroxynaphthalene-2-sulfonicacid
    • NS00005106
    • G77503
    • 93-01-6
    • CHEMBL3305962
    • 6-hydroxy-beta-naphthalenesufonic acid
    • beta-Naphthol-6-sulfonic acid
    • Q10395576
    • W-100262
    • Kyselina 2-naftol-6-sulfonova [Czech]
    • VS-12640
    • beta-Naphtholsulfonic acid S
    • EC 202-209-4
    • 2-NAPHTHOL-6-SULFONIC ACID [MI]
    • O937I7N48V
    • Schaeffer's .beta.-acid
    • .beta.-Naphtholsulfonic acid S
    • UNII-O937I7N48V
    • AC-10132
    • EINECS 202-209-4
    • 6-HYDROXY-2-NAPHTHALENSULFONIC ACID
    • 4-11-00-00622 (Beilstein Handbook Reference)
    • Kyselina schaferova
    • NSC5871
    • 2-Hydroxynaphthalene-6-sulfonic acid
    • .beta.-Naphthol-6-sulfonic acid
    • STL426373
    • DTXSID2047014
    • 6-HYDROXY-2-NAPHTHALENESULFONIC ACID
    • BBL034693
    • AKOS015960223
    • +Expand
    • MFCD00035733
    • VVPHSMHEYVOVLH-UHFFFAOYSA-N
    • 1S/C10H8O4S/c11-9-3-1-8-6-10(15(12,13)14)4-2-7(8)5-9/h1-6,11H,(H,12,13,14)
    • O=S(C1C=C2C(C=C(C=C2)O)=CC=1)(O)=O

Computed Properties

  • 224.01400
  • 2
  • 4
  • 1
  • 224.014329
  • 15
  • 319
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 0.3
  • 83

Experimental Properties

  • 2.87290
  • 82.98000
  • 1.5400 (estimate)
  • 335.63°C (rough estimate)
  • >300 °C(lit.)
  • Lamellar crystallization
  • Soluble in cold water \ ethanol
  • 1.4643 (rough estimate)

6-Hydroxynaphthalene-2-sulfonic acid Security Information

6-Hydroxynaphthalene-2-sulfonic acid Customs Data

  • 2908999090
  • China Customs Code:

    2908999090

    Overview:

    2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

6-Hydroxynaphthalene-2-sulfonic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00IHWE-50mg
2-Naphthalenesulfonic acid, 6-hydroxy-
93-01-6 97%
50mg
$56.00 2024-04-20
A2B Chem LLC
AI62206-1g
2-Naphthalenesulfonic acid, 6-hydroxy-
93-01-6
1g
$639.00 2024-07-18
Aaron
AR00II4Q-50mg
2-Naphthalenesulfonic acid, 6-hydroxy-
93-01-6 97%
50mg
$46.00 2024-07-18
Alichem
A219005818-1g
6-Hydroxynaphthalene-2-sulfonic acid
93-01-6 95%
1g
$998.00 2023-08-31
Ambeed
A224872-5g
6-Hydroxynaphthalene-2-sulfonic acid
93-01-6 95%
5g
$898.0
Chemenu
CM141325-1g
6-hydroxynaphthalene-2-sulfonic acid
93-01-6 95%
1g
$701 2021-08-05
eNovation Chemicals LLC
Y1086446-250mg
2-Naphthalenesulfonic acid, 6-hydroxy-
93-01-6 95%
250mg
$195
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1532769-50mg
6-Hydroxynaphthalene-2-sulfonic acid
93-01-6 98%
50mg
¥415.00 2024-04-25
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H888497-50mg
6-Hydroxynaphthalene-2-sulphonic acid
93-01-6 97%
50mg
¥346.00

6-Hydroxynaphthalene-2-sulfonic acid Synthesis

Synthetic Circuit 1

Reaction Conditions
Reference
Recovery of purified product in manufacture of 6,8-disulfonaphthol
, Czechoslovakia, , ,

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Sulfuric acid ;  3.5 h, 100 °C
Reference
Process for preparation of Schaeffer's acid sodium salt
, China, , ,

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  2 h, 80 °C
Reference
Usage of cotton fabric substrate for synthesis mono azo dye
Hosseinkhani, M.; Shirafkan, H., Research Journal of Pharmaceutical, 2015, 6(3), 494-501

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Sulfuric acid ;  30 °C; 2 h, heated
1.2 Reagents: Sodium chloride Solvents: Water ;  12 h, 30 °C
Reference
Preparation and characterization of non-isocyanate polyurethanes based on 2-hydroxy-6-naphthalenesulfonic acid as a monomer of the rigid phase
Bakar, Mohamed ; Bialkowska, Anita; Kostrzewa, Marcin; Lenartowicz, Marta, Journal of Polymer Engineering, 2015, 35(7), 637-645

Synthetic Circuit 5

Reaction Conditions
1.1 Reagents: Sulfuric acid ;  15 - 20 °C; 4 - 5 min, 90 °C
Reference
Microwave Assisted Sulfonation of 2-Naphthol by Sulfuric Acid: Cleaner Production of Schaeffer's Acid
Umrigar, Vaishali M.; Chakraborty, Mousumi; Parikh, Parimal A., Industrial & Engineering Chemistry Research, 2007, 46(19), 6217-6220

Synthetic Circuit 6

Reaction Conditions
1.1 Reagents: 2,4,6-Trimethylbenzenesulfonic acid Solvents: 1,2-Dichloroethane
Reference
Sulfonating agent and process
, World Intellectual Property Organization, , ,

Synthetic Circuit 7

Reaction Conditions
Reference
Isolation of 2-hydroxy-6,8-naphthalenedisulfonic acid
, Czechoslovakia, , ,

Synthetic Circuit 8

Reaction Conditions
Reference
Preparation of naphththalene derivatives which inhibit the cytokine or biological activity of macrophage migration inhibitory factor (MIF)
, World Intellectual Property Organization, , ,

Synthetic Circuit 9

Reaction Conditions
Reference
Aromatic sulfonation. 118. Sulfonation of 1- and 2-naphthol and their methanesulfonate esters with sulfur trioxide. The influence of initial sulfation on the sulfo-product composition
Ansink, Harold R. W.; Zelvelder, Erwin; Cerfontain, Hans, Recueil des Travaux Chimiques des Pays-Bas, 1993, 112(3), 210-15

Synthetic Circuit 10

Reaction Conditions
Reference
Recovery of pure Schaeffer's salt from crude sulfonation mixtures
, United Kingdom, , ,

Synthetic Circuit 11

Reaction Conditions
1.1 Reagents: Sulfuric acid ;  0.5 h, 45 °C
1.2 Reagents: Fuming sulfuric acid ;  2 h, 55 - 65 °C; 4 h, 60 - 65 °C; 0.5 h, 60 °C → 80 °C; 6 h, 80 °C
Reference
Preparation of 2-amino-3,6,8-naphthalene trisulfonic acid
, China, , ,

6-Hydroxynaphthalene-2-sulfonic acid Raw materials

6-Hydroxynaphthalene-2-sulfonic acid Preparation Products

6-Hydroxynaphthalene-2-sulfonic acid Suppliers

Changsha Chemoway Imp&Exp Co.,Ltd
Audited Supplier Audited Supplier
(CAS:93-01-6)
WU JING LI
15388971408
1761256297@qq.com
Hubei Fangde New Material Co., Ltd
Audited Supplier Audited Supplier
(CAS:93-01-6)
YANG QIN
18086096695
1462312301@qq.com

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